Cas no 2228498-18-6 (tert-butyl N-{1-[2-(dimethylamino)-5-fluorophenyl]-2-oxoethyl}carbamate)

• Product Name: tert-butyl N-{1-[2-(dimethylamino)-5-fluorophenyl]-2-oxoethyl}carbamate
• CAS No: 2228498-18-6
• MF: C₁₅H₂₁FN₂O₃
• MW: 296.337247610092
• CID: 6511395
• PubChem ID: 165777017
• Update Time: 2025-07-19

tert-butyl N-{1-[2-(dimethylamino)-5-fluorophenyl]-2-oxoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2228498-18-6
• tert-butyl N-{1-[2-(dimethylamino)-5-fluorophenyl]-2-oxoethyl}carbamate
• EN300-1903921

• Inchi： 1S/C15H21FN2O3/c1-15(2,3)21-14(20)17-12(9-19)11-8-10(16)6-7-13(11)18(4)5/h6-9,12H,1-5H3,(H,17,20)
• InChI Key： CBRBCMRBAFNSCP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C=O)NC(=O)OC(C)(C)C)N(C)C

Computed Properties

• Exact Mass: 296.15362070g/mol
• Monoisotopic Mass: 296.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{1-[2-(dimethylamino)-5-fluorophenyl]-2-oxoethyl}carbamate

tert-butyl N-{1-[2-(dimethylamino)-5-fluorophenyl]-2-oxoethyl}carbamate (CAS No. 2228498-18-6): A Comprehensive Overview

tert-butyl N-{1-[2-(dimethylamino)-5-fluorophenyl]-2-oxoethyl}carbamate (CAS No. 2228498-18-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBDMF, is a tert-butyl carbamate derivative characterized by its unique structural features, including a dimethylamino and fluorophenyl moiety. These functional groups contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The synthesis of tert-butyl N-{1-[2-(dimethylamino)-5-fluorophenyl]-2-oxoethyl}carbamate involves a series of well-defined chemical reactions, typically starting from readily available precursors. The tert-butyl carbamate group is known for its ability to protect the amine functionality during synthetic manipulations, making it a valuable intermediate in the preparation of complex molecules. The dimethylamino and fluorophenyl substituents are introduced through selective functionalization steps, ensuring the desired stereochemistry and regiochemistry.

Recent advancements in the field have highlighted the potential of TBDMF as a lead compound for drug discovery. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, antioxidant, and neuroprotective effects. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress, making it a potential candidate for the treatment of various diseases, such as neurodegenerative disorders and chronic inflammatory conditions.

In vitro and in vivo experiments have provided valuable insights into the mechanism of action of tert-butyl N-{1-[2-(dimethylamino)-5-fluorophenyl]-2-oxoethyl}carbamate. For instance, research has demonstrated that TBDMF can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), by interfering with the activation of nuclear factor-kappa B (NF-κB). Additionally, it has been shown to enhance the expression of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, thereby reducing oxidative damage to cellular components.

The pharmacokinetic profile of tert-butyl N-{1-[2-(dimethylamino)-5-fluorophenyl]-2-oxoethyl}carbamate has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy. The compound is rapidly absorbed following oral administration and has a moderate half-life, allowing for sustained drug levels in the systemic circulation. Furthermore, it demonstrates good brain penetration, which is essential for its neuroprotective effects.

Clinical trials are currently underway to evaluate the safety and efficacy of TBDMF in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic potential, tert-butyl N-{1-[2-(dimethylamino)-5-fluorophenyl]-2-oxoethyl}carbamate has also been explored as a tool compound in chemical biology research. Its unique structure makes it an excellent probe for studying protein-protein interactions and signaling pathways involved in disease processes. Researchers have used TBDMF to identify novel targets and validate existing ones, contributing to a deeper understanding of complex biological systems.

The future prospects for tert-butyl N-{1-[2-(dimethylamino)-5-fluorophenyl]-2-oxoethyl}carbamate are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop prodrugs and formulations that can improve its pharmacological properties and patient compliance.

In conclusion, tert-butyl N-{1-[2-(dimethylamino)-5-fluorophenyl]-2-oxoethyl}carbamate (CAS No. 2228498-18-6) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, TBDMF is poised to play an important role in the treatment of various diseases.